1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone
1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone
Brand Name:
Vulcanchem
CAS No.:
145551-68-4
VCID:
VC0235078
InChI:
InChI=1S/C18H30O2/c1-12(20)16-5-6-17-15-4-3-13(8-10-19)11-14(15)7-9-18(16,17)2/h13-17,19H,3-11H2,1-2H3/t13-,14+,15+,16+,17-,18+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC(C3)CCO)C
Molecular Formula:
C17H25NO4
Molecular Weight:
278.4 g/mol
1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone
CAS No.: 145551-68-4
Main Products
VCID: VC0235078
Molecular Formula: C17H25NO4
Molecular Weight: 278.4 g/mol
| CAS No. | 145551-68-4 |
|---|---|
| Product Name | 1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone |
| Molecular Formula | C17H25NO4 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | 1-[(3S,3aS,5aR,7R,9aR,9bS)-7-(2-hydroxyethyl)-3a-methyl-1,2,3,4,5,5a,6,7,8,9,9a,9b-dodecahydrocyclopenta[a]naphthalen-3-yl]ethanone |
| Standard InChI | InChI=1S/C18H30O2/c1-12(20)16-5-6-17-15-4-3-13(8-10-19)11-14(15)7-9-18(16,17)2/h13-17,19H,3-11H2,1-2H3/t13-,14+,15+,16+,17-,18+/m0/s1 |
| Standard InChIKey | OOTXTVKIKCULJJ-UIGZQWRCSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H](C3)CCO)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC(C3)CCO)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CCC(C3)CCO)C |
| Synonyms | 1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone 3S-(3 alpha,3a alpha,5a beta,7 alpha,9a alpha,9b beta)-1-(7-(2-hydroxyethyl)dodecahydro-3a-methyl-1H-benz(e)inden-3-yl)ethanone BI-1 |
| PubChem Compound | 126873 |
| Last Modified | Nov 11 2021 |
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